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Compound of Interest

Chromic acid (H2Cr207),rubidium
salt (1:2)

Cat. No.: B082955

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis and growth of high-purity single
crystals of rubidium dichromate (Rb2Cr207). The methods described herein are based on
solution-based crystallization techniques, which are highly effective for producing crystals
suitable for X-ray diffraction and other advanced analytical studies.

Physicochemical Properties and Solubility Data

A thorough understanding of the material's properties is crucial for successful crystal growth.
Rubidium dichromate exists in two crystalline forms, monoclinic and triclinic, with slightly
different properties.[1][2][3]

Table 1: Physicochemical Properties of Rubidium Dichromate
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Property Value

Chemical Formula Cr207Rb2[2]

Molecular Weight 386.92 g/mol [2][4]

Appearance Red triclinic or yellow monoclinic crystals[4]
Density (monoclinic) 3.021 g/em3[1][2][4]

Density (triclinic) 3.125 g/cm3[1][2][4]

Crystal System Triclinic (P1) or Monoclinic (P21/n)[3]

The solubility of rubidium dichromate in water is highly dependent on temperature, a key factor
for controlling crystallization.[1][4]

Table 2: Solubility of Rubidium Dichromate in Water

Solubility (g / 100g H20) - Solubility (g / 100g H20) -
Temperature (°C) .. s
Monoclinic Triclinic
20 5.9[1][4] 5.8[1][4]
30 10.0[1][4] 9.5[1][4]
40 15.2[1][4] 14.8[1][4]
60 32.3[1][4] 32.4[1][4]

Experimental Workflow

The general process for growing high-purity single crystals from solution involves synthesis of
the material, preparation of a supersaturated solution, controlled crystallization, and
subsequent harvesting and analysis of the crystals.
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Caption: Experimental workflow for rubidium dichromate single crystal growth.

Experimental Protocols
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Safety Precaution: Rubidium dichromate is a confirmed carcinogen, a poison, and a powerful

oxidizer.[4][5] All handling should be performed in a fume hood with appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Protocol 1: Synthesis of Rubidium Dichromate

This protocol describes the preparation of rubidium dichromate from stoichiometric amounts of

rubidium carbonate and chromium trioxide.[4]

Materials:

Rubidium carbonate (Rb2COs, 99.9% purity or higher)

Chromium trioxide (CrOs, 99.9% purity or higher)

High-purity deionized water

Glass beakers, magnetic stirrer, and hot plate

Filtration apparatus

Methodology:

Reaction Setup: In a fume hood, dissolve a stoichiometric amount of chromium trioxide
(CrOs) in a minimal amount of deionized water in a clean glass beaker with a magnetic stir
bar.

Addition of Rubidium Carbonate: Slowly and carefully add a stoichiometric amount of
rubidium carbonate (Rb2COs) to the chromium trioxide solution. The reaction is exothermic
and will release COz2 gas. Add the carbonate in small portions to control the effervescence.
The reaction is: 2 CrOs + Rb2COs — Rb2Cr207 + COz2

Completion and Filtration: Continue stirring the solution until the reaction is complete and
gas evolution has ceased. The solution will be a deep orange-red color.

Purification (Recrystallization): To ensure high purity, the synthesized rubidium dichromate
should be recrystallized. Gently heat the solution to dissolve any precipitate and ensure
homogeneity. Filter the hot solution to remove any insoluble impurities. Allow the solution to
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cool slowly to room temperature, which will yield purified polycrystalline rubidium dichromate.
Collect the crystals by filtration.

Protocol 2: Crystal Growth by Slow Solvent Evaporation

This method is ideal for compounds that are moderately soluble at room temperature and relies

on gradually increasing the solute concentration by evaporating the solvent.[6][7][8]

Materials:

High-purity rubidium dichromate
Deionized water (solvent)
Crystallization dish or beaker

Parafilm or aluminum foil

Methodology:

Prepare a Near-Saturated Solution: At a constant, controlled temperature (e.g., 25°C),
prepare a near-saturated solution of rubidium dichromate in deionized water. Based on the
solubility data, this would be slightly less than 5.9 g per 100 g of water.

Filter the Solution: Filter the solution through a fine-pore filter to remove any dust or
undissolved microparticles, as these can act as unwanted nucleation sites.[6]

Set up for Evaporation: Transfer the clear solution to a clean crystallization dish or beaker. A
wider vessel provides a larger surface area for controlled evaporation.[9]

Control Evaporation Rate: Cover the vessel with parafilm or aluminum foil. Punch a few
small holes in the cover.[6] The number and size of the holes will control the rate of solvent
evaporation; a slower rate generally produces fewer, but higher-quality, crystals.

Incubation: Place the vessel in a location free from vibrations and significant temperature
fluctuations.[9]
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o Crystal Growth: Allow the solvent to evaporate over several days to weeks. As the
concentration of rubidium dichromate surpasses the saturation point, single crystals will
begin to form and grow.

e Harvesting: Once crystals of the desired size have formed, carefully decant the remaining
solution. Gently remove the crystals and dry them on filter paper.

Protocol 3: Crystal Growth by Slow Cooling

This technique leverages the significant increase in rubidium dichromate's solubility at higher
temperatures.[1][10]

Materials:

High-purity rubidium dichromate

Deionized water (solvent)

Beaker or flask

Programmable temperature-controlled water bath or oven[10]
Methodology:

e Prepare a Saturated Solution at High Temperature: Prepare a saturated solution of rubidium
dichromate at an elevated temperature (e.g., 60°C). According to the data, this requires
approximately 32.3 g of Rb2Cr207 per 100 g of water.[1][4] Ensure all solute is completely
dissolved.

 Filter the Hot Solution: To remove any impurities, quickly filter the hot saturated solution into
a clean, pre-warmed crystallization vessel.

o Controlled Cooling: Place the vessel in a programmable water bath or oven set to the initial
saturation temperature (60°C).

« Initiate Cooling Program: Slowly decrease the temperature at a controlled rate. A very slow
cooling rate (e.g., 0.1-0.5°C per hour) is recommended to promote the growth of large, high-
quality single crystals and prevent the formation of many small crystals.[10]
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o Crystal Formation: As the solution cools, it becomes supersaturated, driving the nucleation
and growth of crystals.[10]

e Harvesting: Once the temperature has reached the final setpoint (e.g., room temperature),
carefully remove the crystals from the solution, wash them briefly with ice-cold distilled water
to remove any residual mother liquor, and dry them.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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